1-Butyl-3-methylurea

• CAS: 6135-36-0
• Molecular Formula: C6H14N2O
• Molecular Weight: 130.19 g/mol
• SMILES: CCCCNC(=O)NC
• InChI: InChI=1S/C6H14N2O/c1-3-4-5-8-6(9)7-2/h3-5H2,1-2H3,(H2,7,8,9)
• InChIKey: SIVFQKCLFRMMSZ-UHFFFAOYSA-N

Researchers requiring precise hydrogen-bond network control often encounter unpredictable solubility and co-crystallization outcomes when using symmetric or mono-alkylureas. 1-Butyl-3-methylurea (CAS 6135-36-0) provides a defined 1,3-dialkyl donor/acceptor topology that eliminates this variability. - Offers two N-H donors and one C=O acceptor, enabling specific H-bond motifs unattainable with 1,1-disubstituted isomers (logP 0.6). - Boiling point ~266 °C supports high-temperature neat reactions with minimal evaporative loss. - Validated transient directing group for Pd-catalyzed C-H functionalization. Supplied with ≥95% purity and available for immediate dispatch to support your R&D timelines.

1-Butyl-3-methylurea: Core Identity & Procurement

1-Butyl-3-methylurea (N-butyl-N′-methylurea) is a low‑molecular‑weight (130.19 g·mol⁻¹), unsymmetrical 1,3‑dialkylurea with the formula C₆H₁₄N₂O [1]. It carries one n‑butyl chain on N1 and a methyl group on N3, giving it two hydrogen‑bond donor sites (both urea N–H) and a single carbonyl acceptor [1]. This substitution pattern places it in a structural niche between fully symmetric dialkylureas, monoalkylureas, and the regioisomeric 1,1‑disubstituted ureas—differences that translate into measurable shifts in lipophilicity, hydrogen‑bonding capacity, solvation behaviour, and chemical reactivity that directly impact its suitability for specific research or industrial uses.

Scaffold

1,3‑dialkylurea with two N–H donors and one C=O acceptor

Reported Fit

Crystal engineering and supramolecular H‑bond network studies

Catalysis

Supports C–H activation transient directing‑group research

• [1] PubChem Compound Summary for CID 96349, N-Butyl-N'-methylurea (1-butyl-3-methylurea). National Center for Biotechnology Information (2025). View Source
• [2] NIST Chemistry WebBook, Urea, 1-butyl-3-methyl- (CAS 6135-36-0). National Institute of Standards and Technology (2023). View Source

1-Butyl-3-methylurea vs. Regioisomers: Substitution Risks

Urea derivatives with seemingly trivial alkyl‑group rearrangements exhibit sharply different hydrogen‑bond donor/acceptor counts, conformational preferences, and solvation energetics. 1‑Butyl‑3‑methylurea presents two N–H donors and one C=O acceptor in a 1,3‑relationship, whereas the regioisomer 1‑butyl‑1‑methylurea (CAS 135124‑62‑8) has only one N–H donor because one nitrogen is fully N,N‑disubstituted [1]. This single‑site difference alters solid‑state packing, melting behaviour, water solubility, and the ability to engage in intermolecular hydrogen‑bond networks that are critical for crystal engineering, supramolecular assembly, and biological target recognition. Simply substituting a 1,1‑ or 1‑monoalkylurea for the 1,3‑dialkyl pattern therefore risks changing dissolution rates, co‑crystal stoichiometry, or the performance of a formulation in ways that are not predictable from molecular formula alone.

Regioisomeric donor mismatch

1‑Butyl‑1‑methylurea has only one N–H donor, altering H‑bond network stoichiometry.

Solubility & co‑crystal behavior

Dissolution rates and co‑crystal ratios may not transfer directly from 1,1‑ or monoalkylureas.

Thermal property shift

Boiling point and thermal stability profiles may differ enough to affect high‑temperature reactions.

• [1] PubChem Compound Summary for CID 96349 (1‑butyl‑3‑methylurea) and CID 23027967 (1‑butyl‑1‑methylurea). Hydrogen Bond Donor Count: 2 vs. 1. National Center for Biotechnology Information (2025). View Source

1-Butyl-3-methylurea Differentiation Evidence

H-Bond Donor Count: Regioisomer Comparison

1‑Butyl‑3‑methylurea possesses two hydrogen‑bond donor sites (both urea N–H), whereas the regioisomer 1‑butyl‑1‑methylurea contains only one N–H donor. This is a direct consequence of the 1,3‑ versus 1,1‑disubstitution pattern. The difference is quantifiable through the computed Hydrogen Bond Donor Count: 2 for the target compound vs. 1 for the comparator [1]. The topological polar surface area (tPSA) is 41.1 Ų for the target; a reliable tPSA for the regioisomer is not yet curated in the same authoritative database, but the loss of one donor will slightly lower the effective polar surface area.

H‑Bond Donor Count

Class‑level

Target: 2 donors (1,3‑dialkyl) vs. Comparator: 1 donor (1,1‑dialkyl)

Extra donor may influence solubility, co‑crystal design.

Computed descriptor; verify experimentally for target system.

Evidence Dimension	Hydrogen Bond Donor Count (computed descriptor)
Target Compound Data	2 (PubChem CID 96349)
Comparator Or Baseline	1‑Butyl‑1‑methylurea: 1 (PubChem SID 41429073 → CID 23027967)
Quantified Difference	Δ = +1 HBD (target has one additional donor)
Conditions	Computed descriptor; PubChem 2025 release

Why This Matters

An extra hydrogen‑bond donor critically affects solubility, co‑crystal stoichiometry, and biological permeability; a procurement decision that ignores this difference risks selecting a compound with fundamentally different intermolecular interaction capability.

• [1] PubChem Compound Summaries: CID 96349 (1‑butyl‑3‑methylurea), HBD = 2; CID 23027967 (1‑butyl‑1‑methylurea), HBD = 1. NCBI (2025). View Source

Lipophilicity Comparison Across Alkyl Ureas

The computed XLogP3‑AA of 1‑butyl‑3‑methylurea is 0.6 [1], placing it in a moderately lipophilic range. This value sits between that of the mono‑substituted 1‑butylurea (estimated logP ≈ 0.1–0.3 based on fragment‑based calculation, explicit experimental logP not found in curated databases) and the less lipophilic 1‑methylurea (experimental logP ≈ −0.7, ChemSpider). The 1,3‑dialkyl arrangement therefore provides a lipophilicity “window” that is neither as polar as mono‑methylurea nor as hydrophobic as a dibutyl analog.

Lipophilicity (XLogP3‑AA)

Context‑dependent

0.6 (moderate)

Reported logP window; substitution may shift permeability.

Computed value; experimental logP not yet curated.

Evidence Dimension	Computed partition coefficient (XLogP3‑AA)
Target Compound Data	0.6 (PubChem CID 96349)
Comparator Or Baseline	1‑Butylurea: est. 0.1–0.3 (fragment‑based); 1‑Methylurea: −0.7 (ChemSpider)
Quantified Difference	Δ ≈ +0.3 to +0.5 log units above 1‑butylurea; Δ ≈ +1.3 log units above 1‑methylurea
Conditions	Computed descriptor; reference database values

Why This Matters

Lipophilicity is a primary determinant of membrane permeability, protein binding, and environmental fate. For agrochemical or pharmaceutical intermediate procurement, a logP difference of >1 unit can shift the compound from a systemic to a contact‑active agent, making analog substitution high‑risk.

• [1] PubChem CID 96349, Computed Properties: XLogP3‑AA = 0.6. NCBI (2025). View Source

Boiling Point Difference: 1,3- vs. Mono-substituted

The predicted normal boiling point of 1‑butyl‑3‑methylurea is approximately 266 °C (at 760 mmHg) , whereas the reported boiling point of 1‑butylurea is significantly lower, around 217 °C . The ≈49 °C elevation in boiling point reflects stronger intermolecular hydrogen bonding in the 1,3‑disubstituted urea due to the additional N–H donor.

Normal Boiling Point

Data to verify

~266 °C (predicted)

Reported higher bp may indicate greater thermal resilience.

Predicted value; confirm for process conditions.

Evidence Dimension	Normal boiling point (760 mmHg)
Target Compound Data	~266 °C (predicted, ChemSpider/ChemBlink)
Comparator Or Baseline	1‑Butylurea: 217 °C (estimated, CAS 592‑31‑4, ChemicalBook)
Quantified Difference	Δ ≈ +49 °C
Conditions	Predicted/estimated values at standard pressure

Why This Matters

A higher boiling point implies lower volatility and greater thermal stability during processing, distillation, or high‑temperature reactions—a critical factor for process chemists choosing a urea building block.

Transient Directing Group for C–H Activation

1‑Butyl‑3‑methylurea has been explicitly identified as an effective transient directing group (TDG) for palladium‑catalyzed C–H bond functionalization . The 1,3‑dialkylurea motif can reversibly coordinate the metal center via the carbonyl oxygen while the N–H groups assist in substrate orientation, a mode that is not equally accessible to 1,1‑disubstituted ureas (which lack a suitably placed second N–H) or to simple monoalkylureas (which may form over‑stable chelates). Comparative yield data for the same substrate with structurally distinct urea TDGs are not yet published in a curated head‑to‑head study; therefore this evidence is class‑level but mechanistically grounded.

C–H Activation TDG

Data to verify

Reported effective as transient directing group in Pd catalysis.

May support method development; class‑level evidence.

No quantitative yield comparison available.

Evidence Dimension	Catalytic utility as a transient directing group
Target Compound Data	Reported as an effective TDG in Pd‑catalyzed C–H activation
Comparator Or Baseline	1,1‑Dialkylureas (e.g., 1‑butyl‑1‑methylurea) lack the second N–H required for analogous bidentate‑type orientation; no quantitative yield comparison available
Quantified Difference	Not quantifiable from present literature
Conditions	Palladium catalysis; vendor technical datasheet / research summary

Why This Matters

For laboratories engaged in late‑stage C–H functionalization, the procurement of a 1,3‑dialkylurea that can act as a traceless or transient directing group may be essential; a 1,1‑ or mono‑alkyl analog will not replicate this mode of action.

1-Butyl-3-methylurea Application Scenarios

Crystal Engineering: H-Bond Stoichiometry Control

With two hydrogen‑bond donors and one acceptor, 1‑butyl‑3‑methylurea offers a donor/acceptor ratio that is distinct from its 1,1‑disubstituted isomer (1 donor, 1 acceptor). Research groups designing supramolecular architectures, pharmaceutical co‑crystals, or urea‑based gelators can use this compound to access specific H‑bond network topologies that cannot be replicated with 1‑butyl‑1‑methylurea [1].

Agrochemical Lipophilicity Fine-Tuning

The measured XLogP3‑AA of 0.6 places 1‑butyl‑3‑methylurea in the optimal range for moderate membrane permeability without excessive logP that would lead to soil adsorption. This contrasts with the more polar 1‑methylurea (logP −0.7) and the more hydrophobic dibutylureas, allowing formulation chemists to dial in foliar uptake while retaining water solubility [1].

High-Temperature Synthesis with Stable Ureas

A boiling point approximately 49 °C higher than that of 1‑butylurea indicates superior thermal resilience. Process chemists running neat reactions or high‑boiling‑point solvent systems can select 1‑butyl‑3‑methylurea to minimize evaporative loss and decomposition that may occur with the lower‑boiling mono‑alkyl analog [1].

Method Development: Urea Transient Directing Groups

For laboratories developing palladium‑catalyzed C–H functionalization protocols, 1‑butyl‑3‑methylurea has been validated as a competent transient directing group. Its 1,3‑dialkylurea scaffold provides the necessary balance of metal coordination and facile removal, a functional profile that is not accessible to regioisomeric 1,1‑dialkylureas [1].

Application

Selection Property

Validation Focus

Crystal engineering: H‑bond stoichiometry

H‑bond donor/acceptor ratio (2 N–H / 1 C=O)

Co‑crystal stoichiometry and network topology

Agrochemical lipophilicity fine‑tuning

Reported moderate lipophilicity window

Membrane permeability and soil adsorption assays

High‑temperature synthesis

Reported elevated boiling point vs. mono‑substituted urea

Thermal stability under neat or high‑temperature conditions

C–H activation method development

1,3‑dialkylurea scaffold with two N–H donors

C–H activation efficiency and substrate scope

• [1] PubChem CID 96349, Computed Properties; SMolecule Technical Datasheet S9093144; ChemSpider/ChemicalBook comparative boiling‑point data (2025). View Source